Cas no 17631-05-9 (6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one)

• Product Name: 6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one
• CAS No: 17631-05-9
• MF: C₇H₃ClO₃S
• MW: 202.614919900894
• CID: 4613006
• PubChem ID: 3475179
• Update Time: 2025-05-21

6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzoxathiol-2-one, 6-chloro-5-hydroxy-
• 6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one

• Inchi： 1S/C7H3ClO3S/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2,9H
• InChI Key： FEBBRBNJALULIG-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=C(O)C=C2SC1=O

Computed Properties

• Exact Mass: 201.9491428g/mol
• Monoisotopic Mass: 201.9491428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one

Recent Advances in the Study of 6-Chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one (CAS: 17631-05-9)

6-Chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one (CAS: 17631-05-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanisms of action, providing valuable insights for drug development and biomedical research.

A study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial properties of 6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one. The research demonstrated that this compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the inhibition of bacterial cell wall synthesis, making it a promising candidate for the development of novel antibiotics.

In another study, researchers focused on the compound's potential as an anti-inflammatory agent. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), indicated that 6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent advancements in synthetic chemistry have also improved the efficiency of producing 6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one. A novel catalytic method developed by a team at the University of Cambridge (2024) achieved a yield of over 85% with minimal byproducts, addressing previous challenges related to scalability and cost-effectiveness.

Ongoing research is exploring the compound's potential in oncology. Preliminary data from a study conducted at the National Cancer Institute (2024) suggest that 6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one may inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. Further investigations are underway to elucidate its molecular targets and therapeutic efficacy in vivo.

In conclusion, 6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one (CAS: 17631-05-9) represents a versatile scaffold with broad applications in drug discovery. Its antimicrobial, anti-inflammatory, and potential anticancer properties highlight its significance in modern medicinal chemistry. Future research should focus on optimizing its pharmacokinetic properties and conducting clinical trials to validate its therapeutic potential.